Cas no 1261549-07-8 (5-(Trifluoromethoxy)quinoline)

• Product Name: 5-(Trifluoromethoxy)quinoline
• CAS No: 1261549-07-8
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 4822361
• Update Time: 2025-05-20

5-(Trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethoxy)quinoline
• FC(OC1=C2C=CC=NC2=CC=C1)(F)F
• 5-(Trifluoromethoxy)quinoline

• Inchi： 1S/C10H6F3NO/c11-10(12,13)15-9-5-1-4-8-7(9)3-2-6-14-8/h1-6H
• InChI Key： XIQHLDCQUWJFLD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2C1=CC=CN=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 5-(Trifluoromethoxy)quinoline

5-(Trifluoromethoxy)Quinoline: A Comprehensive Overview

5-(Trifluoromethoxy)Quinoline (CAS No. 1261549-07-8) is a highly specialized organic compound belonging to the quinoline family of heterocyclic aromatic compounds. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The presence of the trifluoromethoxy group at the 5-position of the quinoline ring introduces distinct electronic and steric effects, making it a valuable molecule for both academic and industrial research.

The synthesis of 5-(Trifluoromethoxy)Quinoline involves a series of intricate organic reactions, often employing advanced methodologies such as Suzuki coupling, nucleophilic aromatic substitution, or palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent regioselectivity, which are critical for the production of pure compounds suitable for downstream applications. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making the synthesis of quinoline derivatives more accessible and scalable.

One of the most notable features of 5-(Trifluoromethoxy)Quinoline is its electronic structure. The trifluoromethoxy group is a strong electron-withdrawing group (EWG), which significantly alters the electronic properties of the quinoline ring. This modification enhances the compound's ability to participate in various chemical transformations, such as electrophilic aromatic substitution or radical reactions. Additionally, the steric bulk introduced by the trifluoromethoxy group can influence the conformational flexibility of the molecule, making it a versatile building block in supramolecular chemistry.

In terms of applications, 5-(Trifluoromethoxy)Quinoline has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for drug development due to its ability to modulate key biological targets. For instance, studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes involved in disease pathways, making it a candidate for further optimization into therapeutic agents.

Beyond pharmacology, 5-(Trifluoromethoxy)Quinoline has also found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers or small-molecule frameworks to enhance device performance and stability.

From an environmental standpoint, understanding the fate and behavior of 5-(Trifluoromethoxy)Quinoline in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies continue to monitor its environmental impact to ensure compliance with safety standards.

In conclusion, 5-(Trifluoromethoxy)Quinoline (CAS No. 1261549-07-8) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, position it as a key molecule for future innovations in chemistry and related fields.